Cas no 1777812-69-7 ((1S)-1-(2-ETHOXYPHENYL)ETHANAMINE HYDROCHLORIDE)

(1S)-1-(2-ETHOXYPHENYL)ETHANAMINE HYDROCHLORIDE structure
1777812-69-7 structure
Product Name:(1S)-1-(2-ETHOXYPHENYL)ETHANAMINE HYDROCHLORIDE
CAS No:1777812-69-7
MF:C10H16ClNO
MW:201.693141937256
MDL:MFCD12910575
CID:4613278
PubChem ID:53484774
Update Time:2023-10-30

(1S)-1-(2-ETHOXYPHENYL)ETHANAMINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

    • [(1S)-1-(2-ethoxyphenyl)ethyl]amine hydrochloride
    • Y10278
    • (1S)-1-(2-ethoxyphenyl)ethanamine;hydrochloride
    • (1S)-1-(2-ethoxyphenyl)ethan-1-amine hydrochloride
    • (s)-1-(2-ethoxyphenyl)ethanamine hydrochloride
    • AKOS015923144
    • 1777812-69-7
    • (S)-1-(2-Ethoxyphenyl)ethanamine HCl
    • CS-0448737
    • (s)-1-(2-ethoxyphenyl)ethanaminehydrochloride
    • (S)-1-(2-ethoxyphenyl)ethan-1-amine hydrochloride
    • (S)-1-(2-ETHOXYPHENYL)ETHANAMINE-HCl
    • (1S)-1-(2-ETHOXYPHENYL)ETHANAMINE HYDROCHLORIDE
    • MDL: MFCD12910575
    • Inchi: 1S/C10H15NO.ClH/c1-3-12-10-7-5-4-6-9(10)8(2)11;/h4-8H,3,11H2,1-2H3;1H/t8-;/m0./s1
    • InChI Key: PLFPIKQCOGMNFQ-QRPNPIFTSA-N
    • SMILES: Cl.O(CC)C1C=CC=CC=1[C@H](C)N

Computed Properties

  • Exact Mass: 201.0920418g/mol
  • Monoisotopic Mass: 201.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2Ų

(1S)-1-(2-ETHOXYPHENYL)ETHANAMINE HYDROCHLORIDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Fluorochem
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